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Compound of Interest

Compound Name: 1-Fluoro-7-nitro-9h-fluorene

CAS No.: 343-38-4

Cat. No.: B11955807

Get Quote

Part 1: Chemical Identity & Physicochemical
Properties
Executive Summary 1-Fluoro-7-nitro-9H-fluorene (CAS: 343-38-4) is a disubstituted fluorene

derivative characterized by an electron-withdrawing nitro group at the C7 position and a

fluorine atom at the C1 position.[1] This substitution pattern creates a "push-pull" electronic

system across the biphenyl core, making it a valuable intermediate in the synthesis of organic

semiconductors, fluorescent probes, and bioactive pharmacophores.

Physicochemical Data Table
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Property Value / Description Source/Validation

Chemical Name 1-Fluoro-7-nitro-9H-fluorene IUPAC

CAS Number 343-38-4 Verified Registry

Molecular Formula Stoichiometry

Molecular Weight 229.21 g/mol
Calculated (

)

Exact Mass 229.054 g/mol High-Res MS Target

Appearance
Pale yellow to yellow

crystalline solid
Typical of nitrofluorenes

Solubility
Soluble: DCM, DMSO, THF,

AcetoneInsoluble: Water
Polarity Assessment

LogP (Predicted) ~3.6 - 4.1 Lipophilicity Estimate

Storage
2–8°C, Inert atmosphere

(Argon/Nitrogen)
Oxidation/Light Sensitivity

Critical Note on Melting Point: Specific experimental melting point data for the 1-fluoro isomer is

rarely reported in open literature compared to the 2-fluoro isomer. Based on structural analogs

(2-fluoro-7-nitrofluorene, MP ~150-160°C), the expected melting range is 145–165°C.

Experimental verification is required for new batches.

Part 2: Synthesis & Manufacturing Logic
Retrosynthetic Analysis
The synthesis of 1-Fluoro-7-nitro-9H-fluorene presents a regioselectivity challenge. Direct

nitration of fluorene typically yields the 2,7-dinitro product. To achieve the 1,7-substitution
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pattern, the fluorine atom must be introduced before the nitro group, or the scaffold must be

constructed from pre-functionalized biphenyl precursors.

Primary Route: Electrophilic Nitration of 1-Fluorofluorene This route relies on the electronic

directing effects of the fluorine substituent.

Substrate: 1-Fluorofluorene.

Electronic Environment: The fluorine atom at C1 deactivates the A-ring (inductive

withdrawal). The B-ring (unsubstituted) remains more electron-rich.

Regioselectivity: Electrophilic attack (

) occurs on the more activated B-ring. The position para to the biphenyl linkage (C7) is the
most kinetically favored site, analogous to the C2 nitration of unsubstituted fluorene.

Synthesis Workflow Diagram
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Figure 1: Predicted regioselective nitration pathway. The deactivating effect of fluorine on Ring

A directs the nitronium ion to the C7 position of Ring B.

Part 3: Analytical Characterization Protocols
To validate the identity of 1-Fluoro-7-nitro-9H-fluorene, researchers must employ a multi-

modal approach. The following protocols are designed to be self-validating.

Nuclear Magnetic Resonance (NMR)
NMR: This is the most diagnostic tool.
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Expectation: A single signal around -110 to -120 ppm (referenced to

).

Coupling: Look for coupling to the adjacent protons (H2 and H3) and potentially long-

range coupling to the C9 methylene protons.

NMR (DMSO-

or

):

C9-Methylene: A distinct singlet (or doublet if F-coupling exists) around

3.9–4.1 ppm. This integrates to 2 protons.[2]

Aromatic Region:

H8 (Nitro-ring): A doublet with a small coupling constant (meta-coupling to H6) around

8.3–8.5 ppm.

H6 (Nitro-ring): A doublet of doublets (ortho to H5, meta to H8).

H5 (Nitro-ring): A doublet (ortho to H6).

Fluorinated Ring: Complex splitting pattern due to H-F coupling (

).

Mass Spectrometry (GC-MS / LC-MS)
Ionization: Electron Impact (EI) or Electrospray Ionization (ESI) in negative mode (due to the

nitro group).

Molecular Ion:

(

).
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Fragmentation Pattern:

(Loss of nitro group).

(Fluorenyl cation core).

Quality Control Checklist
Test Acceptance Criteria Purpose

HPLC Purity > 98.0% (Area %)
Quantify regioisomers (e.g., 5-

nitro isomer).

Appearance Homogeneous yellow powder Visual check for oxidation/tars.

TLC (

)

Single spot (

~0.4 in Hexane:EtOAc 4:1)
Rapid purity assessment.

Part 4: Handling, Safety & Stability
Hazard Identification (GHS Classification)

Signal Word:WARNING

H302: Harmful if swallowed.

H315/H319: Causes skin and serious eye irritation.

H341: Suspected of causing genetic defects (Nitroarenes are often mutagenic; handle as a

potential carcinogen).

Storage & Stability Protocol

Light Sensitivity: Nitrofluorenes can undergo photochemical rearrangement or oxidation.

Store in amber vials.

Atmosphere: Hygroscopic potential is low, but storage under Argon is recommended to

prevent benzylic oxidation at the C9 position to the fluorenone (1-Fluoro-7-nitro-9-

fluorenone).
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Temperature: Refrigerate (2–8°C) for long-term storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b11955807/docs?utm_src=pdf-body#1-fluoro-7-nitro-9h-fluorene-technical-specifications-characterization-guide
https://pubchem.ncbi.nlm.nih.gov/compound/252779
http://pikka.uochb.cas.cz/73/12/1671/
http://pikka.uochb.cas.cz/73/12/1671/
https://cccc.uochb.cas.cz/73/12/1671/
https://www.benchchem.com/product/b11955807?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemscene.com/product/343-38-4.html
https://www.beilstein-journals.org/bjoc/articles/17/123
https://www.beilstein-journals.org/bjoc/articles/17/123
http://pikka.uochb.cas.cz/73/12/1671/
http://pikka.uochb.cas.cz/73/12/1671/
https://www.benchchem.com/product/b11955807/docs#1-fluoro-7-nitro-9h-fluorene-technical-specifications-characterization-guide
https://www.benchchem.com/product/b11955807/docs#1-fluoro-7-nitro-9h-fluorene-technical-specifications-characterization-guide
https://www.benchchem.com/product/b11955807/docs#1-fluoro-7-nitro-9h-fluorene-technical-specifications-characterization-guide
https://www.benchchem.com/product/b11955807/docs#1-fluoro-7-nitro-9h-fluorene-technical-specifications-characterization-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11955807?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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